3-Azabicyclo[3.3.1]nonane-9-acetic acid, 3-[(1,1-dimethylethoxy)carbonyl]-, methyl ester

Specification

• CAS No.: 1198466-22-6
• Molecular Formula: C16H27NO4
• Molecular Weight: 297.39 g/mol
• IUPAC Name: tert-butyl 9-(2-methoxy-2-oxoethyl)-3-azabicyclo[3.3.1]nonane-3-carboxylate
• Standard InChI: InChI=1S/C16H27NO4/c1-16(2,3)21-15(19)17-9-11-6-5-7-12(10-17)13(11)8-14(18)20-4/h11-13H,5-10H2,1-4H3
• Standard InChI Key: YFDQHRIIKVEFQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCCC(C1)C2CC(=O)OC

Introduction

Structural Elucidation and Molecular Properties

Core Bicyclic Architecture

The 3-azabicyclo[3.3.1]nonane core consists of a nine-membered bicyclic system with nitrogen at position 3. This scaffold is structurally distinct from related analogs such as 1-azabicyclo[3.3.1]nonane (PubChem CID 13759526) and 3-methyl-3-azabicyclo[3.3.1]nonane (PubChem CID 59650), which differ in nitrogen positioning or substituents. The rigid bicyclic framework imposes conformational constraints, influencing reactivity and intermolecular interactions.

Functional Group Analysis

The molecule features two critical functional groups:

• Boc-protected amine: The tert-butoxycarbonyl group at position 3 serves as a temporary protective moiety, commonly used to shield amines during multi-step syntheses.

• Methyl ester side chain: A methyl ester (-COOCH₃) at the 9-position modifies the acetic acid group, enhancing lipophilicity and stability under acidic conditions.

Table 1: Comparative Molecular Properties of Azabicyclo[3.3.1]nonane Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Target Compound	C₁₆H₂₇NO₄	297.39	1198466-22-6
1-Azabicyclo[3.3.1]nonane	C₈H₁₅N	125.21	280-77-3
3-Azabicyclo[3.3.1]nonane	C₈H₁₅N	125.21	280-70-6
3-Methyl-3-azabicyclo[3.3.1]nonane	C₉H₁₇N	139.24	17634-74-1

The target compound’s molecular formula (C₁₆H₂₇NO₄) and weight (297.39 g/mol) reflect the addition of the Boc and methyl ester groups to the core scaffold.

Synthetic Strategies and Pathways

Core Scaffold Synthesis via Mannich Annulation

A foundational approach to azabicyclo[3.3.1]nonane derivatives involves tandem Mannich reactions. As demonstrated by Li et al. (2018), aromatic ketones react with paraformaldehyde and dimethylamine in a one-pot annulation to yield 3-azabicyclo[3.3.1]nonane scaffolds in yields up to 83%. While this method optimizes core formation, the target compound requires subsequent functionalization.

Physicochemical and Pharmacokinetic Properties

Solubility and Lipophilicity

The Boc group enhances hydrophobicity (LogP ≈ 1.72), while the methyl ester balances solubility in polar aprotic solvents. Such properties suggest utility in drug delivery systems where controlled release or membrane permeability is critical.

Stability Profile

The Boc group is labile under acidic conditions, enabling selective deprotection in multi-step syntheses. Conversely, the methyl ester resists hydrolysis under physiological pH, making the compound suitable for in vitro assays requiring prolonged stability.